molecular formula C21H27N3O2 B3890063 N-(2,5-dimethoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine

N-(2,5-dimethoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine

Cat. No. B3890063
M. Wt: 353.5 g/mol
InChI Key: RVSVSGNHGWEPSX-JCMHNJIXSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2,5-dimethoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine, also known as DMMDA-2, is a synthetic psychoactive drug that belongs to the family of phenethylamines. It was first synthesized by Alexander Shulgin in the 1970s and is a derivative of the popular psychedelic drug, mescaline. DMMDA-2 has gained attention in recent years due to its potential therapeutic applications in the field of psychiatry.

Mechanism of Action

N-(2,5-dimethoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine acts on the serotonin receptors in the brain, specifically the 5-HT2A receptor. It has been shown to have a higher affinity for this receptor than other psychoactive drugs such as LSD and psilocybin. Activation of the 5-HT2A receptor leads to an increase in serotonin levels in the brain, which is associated with a reduction in symptoms of depression and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects on the body. It has been shown to increase heart rate and blood pressure, as well as cause dilation of the pupils. It also has the potential to cause hallucinations and altered states of consciousness. However, the exact effects of this compound on the body are not fully understood and require further research.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine has several advantages for use in lab experiments. It has a unique mechanism of action that targets specific receptors in the brain, making it a useful tool for studying the effects of serotonin on the brain. However, the synthesis of this compound is a complex process that requires specialized equipment and skilled chemists. Additionally, the effects of this compound on the body are not fully understood, which can make it difficult to interpret the results of lab experiments.

Future Directions

There are several future directions for research on N-(2,5-dimethoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine. One area of research is its potential use as a treatment for depression and anxiety disorders. Further studies are needed to determine the optimal dosage and duration of treatment. Another area of research is its potential use in the field of neuroscience. This compound has a unique mechanism of action that targets specific receptors in the brain, making it a useful tool for studying the effects of serotonin on the brain. Additionally, further research is needed to determine the long-term effects of this compound on the body and its potential for addiction.

Scientific Research Applications

N-(2,5-dimethoxybenzylidene)-4-(4-methylbenzyl)-1-piperazinamine has been the subject of several scientific studies in recent years due to its potential therapeutic applications. One of the most promising areas of research is its use as a treatment for depression and anxiety disorders. Studies have shown that this compound has a unique mechanism of action that targets specific receptors in the brain, leading to a reduction in symptoms of depression and anxiety.

properties

IUPAC Name

(Z)-1-(2,5-dimethoxyphenyl)-N-[4-[(4-methylphenyl)methyl]piperazin-1-yl]methanimine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H27N3O2/c1-17-4-6-18(7-5-17)16-23-10-12-24(13-11-23)22-15-19-14-20(25-2)8-9-21(19)26-3/h4-9,14-15H,10-13,16H2,1-3H3/b22-15-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RVSVSGNHGWEPSX-JCMHNJIXSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CN2CCN(CC2)N=CC3=C(C=CC(=C3)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC=C(C=C1)CN2CCN(CC2)/N=C\C3=C(C=CC(=C3)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H27N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

353.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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